(3-(Dimethylamino)phenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C19H24N4O2/c1-13-10-14(2)21-19(20-13)25-17-8-9-23(12-17)18(24)15-6-5-7-16(11-15)22(3)4/h5-7,10-11,17H,8-9,12H2,1-4H3
• InChI Key: INZITHSBIWFNGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCN(C2)C(=O)C3=CC(=CC=C3)N(C)C)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 2034316-91-9

Description

(3-(Dimethylamino)phenyl)(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Compounds with structures related to pyrrolidines and pyrimidinones are frequently explored in organic chemistry for their potential in synthesizing novel heterocyclic compounds. For example, the synthesis of pyrrolidines with varied configurations via 1,3-dipolar cycloadditions to sugar-derived enones highlights the versatility of pyrrolidine derivatives in organic synthesis (Oliveira Udry et al., 2014). Similarly, research on the acid-base properties and complex-forming ability of pyrimidinone derivatives underscores their significance in coordination chemistry and potential applications in forming complexes with metals (Pod''yachev et al., 1994).

Biological Activities and Applications

The structural motifs found in pyrimidinones and related compounds have been investigated for various biological activities. Studies on the synthesis of pyrimidinone derivatives and their evaluation for analgesic and anti-inflammatory activities highlight the potential pharmaceutical applications of these compounds (Ueda et al., 1983). Additionally, the exploration of heterocyclic compounds, such as thiopyrimidines, for their nonlinear optical properties and applications in medicine demonstrates the wide-ranging utility of these chemical frameworks (Hussain et al., 2020).

Advanced Materials and Chemical Properties

Research on novel aromatic diamines containing pyridine units for the synthesis of polyimides shows the importance of these structures in developing materials with good thermal stability and mechanical properties, useful in various industrial applications (Yan et al., 2011).